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Compound of Interest

Compound Name: Cobalt dibenzoate

Cat. No.: B1582770

CAS Number: 932-69-4

This technical guide provides an in-depth overview of cobalt dibenzoate, a coordination
compound with applications in catalysis and materials science. The information is tailored for
researchers, scientists, and drug development professionals, offering a comprehensive
summary of its chemical properties, synthesis, and analytical methodologies.

Chemical and Physical Properties

Cobalt dibenzoate, also known as cobalt(ll) benzoate, is a cobalt salt of benzoic acid. Its key
chemical and physical properties are summarized in the table below for easy reference. The
compound is generally a solid that is insoluble in water but soluble in certain organic solvents.
[1][2][3] It is also noted to be hygroscopic, meaning it can absorb moisture from the air.[1][3]
The appearance of the compound can vary, with different sources describing it as a gray, pink
to red, or white crystalline powder.
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Property Value References

CAS Number 932-69-4 [1114]

Molecular Formula C14H10C004 [4]

Molecular Weight 301.16 g/mol [1]

Appearance Gray crystals or crystalline (1]
powder

Pink to red crystalline solid [2]

White powder [5]

Melting Point 114-116 °C [11[4]

Boiling Point 249.3 °C at 760 mmHg [2]

Solubility Insoluble in water [11[3]

Soluble in organic solvents [2]

Sensitivity Hygroscopic [11[3]

Experimental Protocols
Synthesis of Cobalt Dibenzoate

A common method for the synthesis of cobalt dibenzoate involves the reaction of a cobalt(ll)
salt, such as cobalt(ll) carbonate, with benzoic acid in an aqueous solution.[6] The following
protocol is a detailed methodology based on established chemical principles for this type of
synthesis.

Materials:
o Cobalt(ll) carbonate (CoCOs)
e Benzoic acid (C7He02)

e Deionized water
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» Ethanol (for washing)

e Heating mantle with magnetic stirrer

o Reflux condenser

e Bichner funnel and filter paper

¢ Vacuum flask

e Drying oven

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add a
suspension of cobalt(ll) carbonate in deionized water.

o While stirring, gradually add a stoichiometric equivalent of benzoic acid to the flask. The
reaction will be accompanied by the evolution of carbon dioxide gas.

o Heat the reaction mixture to boiling and maintain a gentle reflux with continuous stirring. The
progress of the reaction can be monitored by the cessation of gas evolution and a color
change in the solution.

 After the reaction is complete, allow the mixture to cool to room temperature. As the solution
cools, cobalt dibenzoate will precipitate out of the solution.

o To maximize the yield, the flask can be further cooled in an ice bath.

o Collect the precipitated solid by vacuum filtration using a Blichner funnel.

» Wash the collected solid with a small amount of cold deionized water to remove any
unreacted starting materials, followed by a wash with a small amount of cold ethanol to aid in
drying.

e Dry the purified cobalt dibenzoate in a drying oven at a temperature below its melting point
(e.g., 60-80 °C) until a constant weight is achieved.
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Analytical Characterization

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is a valuable tool for
confirming the formation of cobalt dibenzoate. The spectrum should show the absence of the
broad O-H stretch from the carboxylic acid group of benzoic acid and the appearance of
characteristic carboxylate (COO™) stretching frequencies. The asymmetric and symmetric
stretching vibrations of the carboxylate group are typically observed in the regions of 1610-
1550 cm~t and 1440-1360 cm™1, respectively.

UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can be used to study the electronic
transitions of the cobalt(ll) ion in the complex. The spectrum of a solution of cobalt dibenzoate
in a suitable organic solvent will typically display absorption bands in the visible region, which
are characteristic of d-d transitions of the octahedral Co(ll) center.

Signaling Pathways and Logical Relationships

While cobalt dibenzoate is not directly involved in biological signaling pathways in the same
manner as a drug molecule, its catalytic activity in various chemical transformations is of
significant interest. Cobalt(ll) compounds are known to catalyze oxidation reactions, often
proceeding through a catalytic cycle involving changes in the oxidation state of the cobalt ion.

Below is a generalized diagram representing a plausible catalytic cycle for a Co(ll)-catalyzed
oxidation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1582770?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582770?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

[ ]
=
<
®
o
=
o
=3
7
=
o
=
0,
Q
=3
—+
7
=
—
o
o
o
o
o
=
=
<
o
=
Q
<
N
®
a
P
I
o
.
o
)
=
o
=
©
o
o
3
o
5
®
Q
—
>
®
o
-~
®
=
o
O
N
>
o

experimental study - PMC [pmc.ncbi.nim.nih.gov]
e 2. bernsteinlab.colostate.edu [bernsteinlab.colostate.edu]
» 3. researchgate.net [researchgate.net]
e 4. Buy Cobalt(ll) benzoate (EVT-13910187) [evitachem.com]
o 5. researchgate.net [researchgate.net]

» 6. Exceptionally slow magnetic relaxation in cobalt(ii) benzoate trihydrate - Dalton
Transactions (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Cobalt Dibenzoate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1582770#cobalt-dibenzoate-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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